Cas no 2228020-68-4 (rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropan-1-amine
• CAS No: 2228020-68-4
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6455857
• PubChem ID: 165614273
• Update Time: 2025-05-20

rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropan-1-amine
• EN300-1745351
• 2228020-68-4

• Inchi： 1S/C9H17N/c1-5-4-6(5)7-8(10)9(7,2)3/h5-8H,4,10H2,1-3H3/t5?,6?,7-,8-/m1/s1
• InChI Key： NZJXCWGBGGMCFY-DWYQZRHDSA-N
• SMILES： N[C@H]1C(C)(C)[C@@H]1C1CC1C

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropan-1-amine

Exploring the Properties and Applications of rac-(1R,3S)-2,2-Dimethyl-3-(2-Methylcyclopropyl)cyclopropan-1-Amine (CAS No. 2228020-68-4)

The compound rac-(1R,3S)-2,2-dimethyl-3-(2-methylcyclopropyl)-cyclopropan-1-amine, identified by the CAS registry number NO 684, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its unique structural features and potential applications in drug design and development. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties, making it a subject of interest for researchers worldwide.

The molecular structure of rac-(1R,3S)-... is characterized by a cyclopropane ring system with specific stereochemistry. The presence of two methyl groups on the cyclopropane ring introduces steric effects that influence its reactivity and stability. Additionally, the cyclopropyl substituent adds complexity to the molecule's electronic environment, potentially enhancing its binding affinity to biological targets. Recent studies have employed advanced computational techniques to model the molecule's electronic distribution and predict its interactions with biomolecules such as proteins and nucleic acids.

In terms of synthesis, researchers have developed efficient routes to prepare this compound. One notable approach involves the use of transition metal-catalyzed cyclopropanation reactions, which allow for precise control over stereochemistry. These methods have been optimized to achieve high yields and enantioselectivity, making them suitable for large-scale production in pharmaceutical settings.

The biological activity of rac-(1R,3S)-... has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent activity against certain enzymes implicated in neurodegenerative diseases. For instance, recent findings indicate that it acts as a selective inhibitor of acetylcholinesterase (AChE), a key enzyme in Alzheimer's disease pathogenesis. Furthermore, its ability to cross the blood-brain barrier has been demonstrated in animal studies, highlighting its potential as a therapeutic agent for central nervous system disorders.

In addition to its enzymatic inhibition properties, this compound has shown promise in modulating cellular signaling pathways. Emerging research suggests that it may regulate the activity of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and inflammation. These findings underscore the versatility of rac-(1R,3S)-... as a multi-target drug candidate.

The pharmacokinetic profile of this compound has also been investigated to assess its suitability for clinical use. Studies indicate that it has favorable absorption characteristics and moderate clearance rates in preclinical models. However, further research is required to optimize its bioavailability and minimize potential off-target effects.

In conclusion, rac-(1R,3S)-..., with CAS number NO 684, represents a promising lead compound in drug discovery efforts targeting neurodegenerative diseases and other conditions mediated by AChE or GPCRs. Its unique structural features combined with recent advances in synthetic chemistry and biological evaluation make it a compelling candidate for further development.